COB-187

• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol
• InChI: InChI=1S/C15H14N2OS2/c18-15(13-4-2-1-3-5-13)11-20-14(19)17(15)10-12-6-8-16-9-7-12/h1-9,18H,10-11H2
• InChIKey: RPAZLTQZYXMTQP-UHFFFAOYSA-N

COB-187: Potent and Selective GSK-3β Inhibitor

COB-187 (CAS 1862177-86-3) is a novel small-molecule organic compound developed as a potent and highly selective, ATP-competitive inhibitor of Glycogen Synthase Kinase-3 (GSK-3) [1]. It is distinguished by a unique binding mechanism that is reversible, time-dependent, and critically reliant on the cysteine-199 (Cys-199) residue of GSK-3β [2]. Its chemical formula is C15H14N2OS2, with a molecular weight of 302.41 g/mol .

GSK-3β pathway inhibition study fit

Isoform-selectivity context (404-kinase screen)

Reversible Cys-199-dependent binding mechanism fit

• [1] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. View Source
• [2] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. View Source

COB-187: Why Generics Fall Short

The utility of COB-187 is anchored in its unparalleled selectivity profile and its unique, reversible Cys-199-dependent binding mechanism [1]. Simple substitution with other potent GSK-3β inhibitors, such as the clinical candidate Tideglusib (a non-ATP competitive inhibitor) [2], or other ATP-competitive inhibitors, is not scientifically equivalent. COB-187's mechanism, validated across a panel of 404 unique kinases, ensures a level of target engagement specificity that is not a given property of the inhibitor class [1]. Its structural sensitivity is further underscored by the fact that its close isomer COB-152 differs by only the position of a nitrogen atom in its pyridine ring, yet both retain potent activity, suggesting that even minor structural variations in analogs may lead to significant changes in efficacy or off-target profiles [2].

Target Feature

Substitute

Risk

Reversible Cys-199-dependent binding

Non-ATP-competitive inhibitor (Tideglusib)

Binding mechanism mismatch may alter target engagement interpretation

Selective GSK-3β inhibition (COB-187)

Close isomer COB-152 (nitrogen position difference)

Structural variation may shift isoform selectivity and potency context

• [1] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. View Source
• [2] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. Figure 1. View Source

COB-187: Comparative Performance Data

Superior Potency vs. Tideglusib After Pre-incubation

In a head-to-head comparison under identical assay conditions, COB-187 demonstrates superior potency to the clinical candidate Tideglusib. Specifically, after a 3-hour pre-incubation, the IC50 of COB-187 is significantly lower than that of Tideglusib [1].

Pre-incubation Potency

Head-to-head

COB-187 IC50 102 nM vs Tideglusib 139 nM (36% lower)

Reported in vitro comparison context

3-h pre-incubation kinase assay

Evidence Dimension	In vitro potency (IC50) with 3-hour pre-incubation
Target Compound Data	IC50 = 102 nM (95% CI: 80.3 to 129 nM)
Comparator Or Baseline	Tideglusib: IC50 = 139 nM (95% CI: 97.3 to 198 nM)
Quantified Difference	COB-187's IC50 is 36.2% lower than Tideglusib
Conditions	In vitro GSK-3β kinase assay with 3-hour pre-incubation

Why This Matters

This data provides a clear, quantitative basis for selecting COB-187 over the widely known comparator Tideglusib when a more potent tool compound for GSK-3β inhibition is required.

• [1] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. Table 1. View Source

Potency Without Pre-incubation vs. Tideglusib and Hypothemycin

In a direct head-to-head comparison without a pre-incubation period, COB-187 is a substantially more potent inhibitor of GSK-3β than both Tideglusib and Hypothemycin [1].

No Pre-incubation Potency

Head-to-head

COB-187 370 nM; Tideglusib 1780 nM; Hypothemycin 11300 nM (4.8×, 30.5× fold difference)

Reported assay potency context

No pre-incubation, GSK-3β kinase assay

Evidence Dimension	In vitro potency (IC50) without pre-incubation
Target Compound Data	IC50 = 370 nM (95% CI: 251 to 592 nM)
Comparator Or Baseline	Tideglusib: 1780 nM (1090 to 4890 nM); Hypothemycin: 11300 nM (3760 to 48800 nM)
Quantified Difference	COB-187 is 4.8-fold more potent than Tideglusib and 30.5-fold more potent than Hypothemycin
Conditions	In vitro GSK-3β kinase assay with no pre-incubation

Why This Matters

This data underscores that COB-187's inhibitory action is more rapid or has higher intrinsic affinity, providing a key differentiator over other GSK-3 inhibitors for experimental designs without long pre-incubation steps.

• [1] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. Table 1. View Source

Cys-199-Dependent Mechanism Validation

The unique Cys-199-dependent mechanism of COB-187 is confirmed by a >300-fold loss in potency against the GSK-3β C199A mutant [1]. This provides strong mechanistic evidence for its binding mode and selectivity.

Cys-199 Mechanism

Method context

327-fold IC50 increase for C199A mutant (370 nM → 121,000 nM)

Supports Cys-199-dependent mechanism interpretation

Purified wild-type and C199A GSK-3β

Evidence Dimension	Potency (IC50) against GSK-3β mutant
Target Compound Data	IC50 against wild-type GSK-3β = 370 nM
Comparator Or Baseline	IC50 against GSK-3β C199A mutant = 121,000 nM (121 µM)
Quantified Difference	327-fold increase in IC50 for the C199A mutant
Conditions	In vitro kinase assay using purified wild-type and C199A mutant GSK-3β

Why This Matters

This quantitative data directly validates the published mechanism of action and serves as a powerful quality control metric. Researchers can use this to verify the compound's activity and target engagement in their own systems.

• [1] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. Table 3. View Source

Kinome-wide Selectivity Confirmation

In a comprehensive screen of 414 kinase assays representing 404 unique kinases, COB-187 was found to be a highly potent and selective inhibitor of GSK-3 [1]. While the raw data for all 404 kinases is not provided, the study's conclusion of high selectivity is a key differentiator against many other ATP-competitive kinase inhibitors.

Kinome Selectivity

Data to verify

High selectivity among 404 unique kinases

Reported selectivity screening context

Qualitative observation; raw panel data not shown

Evidence Dimension	Kinome-wide selectivity profile
Target Compound Data	Potent and highly selective inhibition of GSK-3 among 404 unique kinases
Comparator Or Baseline	Many ATP-competitive kinase inhibitors (class-level inference) have known promiscuity and off-target issues
Quantified Difference	Not quantifiable; qualitative observation of high selectivity
Conditions	In vitro panel of 414 kinase assays (404 unique kinases)

Why This Matters

This evidence supports COB-187's utility as a high-quality tool compound for dissecting GSK-3-specific pathways, minimizing the risk of confounding results from off-target kinase inhibition, which is a common issue with many kinase inhibitors.

• [1] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. View Source

Structural Isomer COB-152 Cross-Validation

The chemical series containing COB-187 is validated by the activity of its close structural isomer, COB-152. These compounds differ only in the position of the nitrogen atom in the pyridine ring, yet both are reported to be selective and potent inhibitors of GSK-3 [1]. This cross-validation within the chemical series provides increased confidence in the robustness of the chemotype.

Isomer Validation

Class-level

COB-152 (nitrogen position isomer) retains potent GSK-3 inhibition

Supports chemotype robustness review

Class-level inference; quantitative difference not provided

Evidence Dimension	Inhibition activity of a structural isomer
Target Compound Data	Potent and selective inhibition of GSK-3
Comparator Or Baseline	COB-152: Potent and selective inhibition of GSK-3
Quantified Difference	No quantitative difference; qualitative confirmation of activity
Conditions	In vitro cellular and biochemical assays as described in the primary paper

Why This Matters

This supports the selection of COB-187 as a representative of a validated chemical series. It reduces the risk of investing in a single-compound 'singleton' whose activity may be an artifact, making it a more reliable tool for long-term research programs.

• [1] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. Figure 1. View Source

Cytokine Storm Attenuation in THP-1 Macrophages

In a cellular model of inflammation, COB-187 demonstrates functional activity by significantly attenuating the production of key pro-inflammatory cytokines. Specifically, treatment with COB-187 reduces LPS-induced IL-6, TNF-α, IL-1β, CXCL10, and IFN-β at both the protein and mRNA levels [1].

Cytokine Attenuation

Assay context

Reduction of IL-6, TNF-α, IL-1β, CXCL10, IFN-β

Supports pathway-response interpretation in macrophage model

LPS-stimulated THP-1 cells

Evidence Dimension	Attenuation of LPS-induced cytokine production
Target Compound Data	Significant reduction in IL-6, TNF-α, IL-1β, CXCL10, and IFN-β protein and mRNA levels
Comparator Or Baseline	Baseline: LPS stimulation alone (vehicle control)
Quantified Difference	Not explicitly quantified; presented as qualitative 'significant reduction'
Conditions	THP-1 human macrophage cell line stimulated with LPS

Why This Matters

This data provides crucial functional validation of target engagement in a disease-relevant cellular context. It moves beyond isolated enzyme assays to demonstrate that COB-187 can modulate a complex signaling pathway (NF-κB and IRF-3), making it a valuable tool for studies in inflammation, immunology, and sepsis.

• [1] Noori MS, et al. Modulation of LPS-induced inflammatory cytokine production by a novel glycogen synthase kinase-3 inhibitor. Eur J Pharmacol. 2020 Sep 15;883:173340. View Source

COB-187: Key Research Applications

Dissecting GSK-3β-Specific Signaling Pathways

For researchers investigating the specific role of GSK-3β in cellular signaling, COB-187 is a premier choice. Its high selectivity profile, validated against a panel of 404 kinases, minimizes the risk of confounding off-target effects common to many ATP-competitive kinase inhibitors [1]. This allows for clearer interpretation of results and stronger conclusions about the specific function of GSK-3β in a given pathway.

Reversible Cys-199-Dependent Inhibition Studies

COB-187 is uniquely suited for studies where the specific, reversible, and Cys-199-dependent mechanism of inhibition is a critical experimental parameter [2]. The >300-fold loss of potency against the C199A mutant provides a built-in, quantifiable control for verifying target engagement and mechanism [3]. This makes it an indispensable tool for research focused on the structural biology of kinase inhibition or the development of covalent inhibitors.

Functional Studies of Inflammation and Cytokine Storms

COB-187 is an excellent tool for functional studies of inflammation in cell-based models. It has demonstrated clear activity in attenuating the production of multiple pro-inflammatory cytokines (IL-6, TNF-α, IL-1β, CXCL10, IFN-β) in LPS-stimulated macrophages [4]. This makes it relevant for research into sepsis, autoimmunity, and other inflammatory pathologies where GSK-3 plays a known role.

Structural Isomer Cross-Validation

To increase the rigor and reproducibility of research findings involving GSK-3 inhibition, researchers can procure both COB-187 and its close isomer COB-152 [5]. Using both compounds, which differ only in the position of a single nitrogen atom, allows for orthogonal validation of results. This strategy helps rule out compound-specific artifacts and strengthens the case that observed effects are due to on-target GSK-3 inhibition.

Application

Selection Property

Validation Focus

GSK-3β pathway signaling studies

Kinase selectivity context (404-kinase profiling)

Isoform-specific target engagement review

Reversible Cys-199 binding mechanism research

Cys-199-dependent binding mechanism context

Mutant (C199A) activity comparison review

Inflammation and cytokine signaling models

Cell-model cytokine modulation context

LPS-induced pathway-response endpoints

Structural isomer cross-validation

Chemotype validation context (COB-152 isomer)

Orthogonal isomer comparison review

• [1] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. View Source
• [2] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. View Source
• [3] Ghazanfari D, et al. A novel GSK-3 inhibitor binds to GSK-3β via a reversible, time and Cys-199-dependent mechanism. Bioorg Med Chem. 2021 Apr 27;40:116179. Table 3. View Source
• [4] Noori MS, et al. Modulation of LPS-induced inflammatory cytokine production by a novel glycogen synthase kinase-3 inhibitor. Eur J Pharmacol. 2020 Sep 15;883:173340. View Source
• [5] Noori MS, et al. Identification of a novel selective and potent inhibitor of glycogen synthase kinase-3. Am J Physiol Cell Physiol. 2019 Dec 1;317(6):C1289-C1303. Figure 1. View Source